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Compound Name: c-Myc Peptide TFA

cat. No.: B10825705

Audience: Researchers, scientists, and drug development professionals.
Introduction

The c-Myc peptide is a synthetic polypeptide corresponding to amino acids 410-419 of the C-
terminus of the human c-Myc protein.[1] Its sequence is Glu-GIn-Lys-Leu-lle-Ser-Glu-Glu-Asp-
Leu (EQKLISEEDL).[2][3] This peptide is a crucial reagent in molecular biology and
proteomics, primarily used as a specific competitor in immunoassays to verify the binding
specificity of anti-c-Myc antibodies to c-Myc-tagged fusion proteins.[4][5] It is also utilized for
the gentle elution of purified c-Myc-tagged proteins from affinity chromatography columns.[6]

Due to the methods used in solid-phase peptide synthesis and purification, synthetic peptides
are typically supplied as trifluoroacetate (TFA) salts.[7] The trifluoroacetate counterions can
occasionally influence experimental outcomes.[8] These application notes provide a detailed
protocol for the preparation, handling, and storage of c-Myc peptide TFA stock solutions for
general laboratory use.

Data Presentation

Quantitative data and key properties of the c-Myc peptide are summarized in the tables below
for easy reference.

Table 1: c-Myc Peptide TFA Properties
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Property Description Source(s)

) ) Glu-GIn-Lys-Leu-lle-Ser-Glu-
Amino Acid Sequence [2][3]
Glu-Asp-Leu (EQKLISEEDL)

Corresponds to amino acids

Source 410-419 of human c-Myc [1]
protein

Molecular Weight (Peptide) ~1203.3 g/mol [31[4]

Molecular Weight (TFA Salt) ~1317.32 g/mol [11197[10]
White to off-white lyophilized

Appearance [1]
powder

. , >95% (as determined by
Typical Purity HPLO) [4]

Note: The molecular weight of the peptide you receive will include the mass of the TFA salt. For
precise molar calculations, it is crucial to use the molecular weight provided on the
manufacturer's certificate of analysis, which is typically for the TFA salt form.

Table 2: Recommended Solvents and Concentrations for Stock Solutions

Recommended
Solvent . Notes Source(s)
Concentration

High concentrations

Sterile, Nuclease-Free (e.g., 50 mg/mL) may
5 mg/mL - 50 mg/mL ) - [1][10]
Water require sonication to
fully dissolve.
Phosphate-Buffered A common buffer for
: 1 mg/mL . . [6]
Saline (PBS), pH 7.4 biological applications.

Some suppliers may
Dimethyl Sulfoxide provide the peptide
10 mM , , [11]
(DMSO) pre-dissolved in

DMSO.
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Table 3: Storage and Stability Recommendations

Storage )
Form Duration Notes Source(s)
Temperature
Store in a
N desiccator,
Lyophilized
-20°C or -80°C 1-3 years protected from [1][12][13]
Powder .
light and
moisture.
Aliguot to avoid
Stock Solution -20°C ~1 month repeated freeze- [1][12]
thaw cycles.
Recommended
Stock Solution -80°C ~6 months for longer-term [1]

solution storage.

Experimental Protocols

Safety Precaution: Always wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling peptides and solvents.

Protocol 1: Preparing a c-Myc Peptide Stock Solution
(Mass/Volume)

This is the most straightforward method for preparing a stock solution.

Materials:

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

c-Myc peptide TFA (lyophilized powder)

Sterile, nuclease-free water or PBS, pH 7.4
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e \ortex mixer
o (Optional) Bath sonicator
Procedure:

o Equilibrate Vial: Before opening, allow the vial of lyophilized peptide to warm to room
temperature for 10-15 minutes. This prevents condensation of atmospheric moisture, which
can degrade the peptide.[12]

o Add Solvent: Carefully add the calculated volume of sterile water or PBS to the vial to
achieve the desired concentration (e.g., for a 5 mg/mL stock from 1 mg of peptide, add 200
pL of solvent).

o Dissolve Peptide: Close the vial tightly and vortex gently for 1-2 minutes until the powder is
completely dissolved.[6] If the peptide is difficult to dissolve, brief sonication (5-10 minutes) in
a water bath can be applied.[1] A fully dissolved solution should be clear with no visible
particulates.

» Aliquot for Storage: To prevent degradation from multiple freeze-thaw cycles, dispense the
stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

o Store: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[1]

Protocol 2: Preparing a c-Myc Peptide Stock Solution
(Molar Concentration)

This protocol requires using the molecular weight of the TFA salt form for accurate molarity.
Materials:

e Same as Protocol 1.

» Manufacturer's Certificate of Analysis (for precise molecular weight).

Calculation: Use the formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular
Weight ( g/mol )
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Example: To prepare 500 pL (0.0005 L) of a 10 mM (0.01 mol/L) stock solution using c-Myc
peptide TFA with a molecular weight of 1317.32 g/mol :

Mass (mg) = 0.01 mol/L * 0.0005 L * 1317.32 g/mol * 1000 mg/g = 6.59 mg
Procedure:

o Weigh out the required mass of the peptide (e.g., 6.59 mq) in a sterile tube. Note: This is
often impractical for small quantities. It is more common to start with a pre-weighed amount
(e.g., 5 mg) and calculate the volume of solvent needed to reach the target molarity.

o Revised Calculation (Volume):Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular
Weight ( g/mol )) Example: To make a 10 mM stock from 5 mg of peptide (MW 1317.32):
Volume (uL) = (0.005 g / (0.01 mol/L * 1317.32 g/mol )) * 1,000,000 pL/L = 379.6 pL

e Follow steps 1-5 from Protocol 1, adding the calculated volume of solvent (e.g., 379.6 uL) to
the vial containing the pre-weighed peptide.

Visualizations
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Stock Solution Workflow
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Caption: Workflow for preparing c-Myc peptide stock solution.
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Application: Competitive Binding Assay
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Caption: Logic of c-Myc peptide in a competitive immunoassay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of c-Myc
Peptide TFA Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825705#how-to-prepare-a-stock-solution-of-c-myc-
peptide-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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